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For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphate-Buffered Saline (PBS) is a versatile and widely used buffer solution in biological
research, drug development, and various scientific applications. Its isotonic nature and ability to
maintain a constant pH make it an ideal medium for a multitude of procedures, including cell
culture, immunoassays, and protein chemistry.[1] This document provides a detailed protocol
for the preparation of PBS using sodium phosphate dibasic heptahydrate, ensuring a
consistent and reliable buffer for your experimental needs.

Reagent and Equipment Data

A 10X stock solution is typically prepared and subsequently diluted to a 1X working solution to
ensure accuracy and consistency. The following tables summarize the required reagents and
their quantities for preparing 1 liter of 10X and 1X PBS solutions.

Table 1: Molar Masses of Reagents
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Reagent Name Chemical Formula

Molar Mass ( g/mol )

Sodium Phosphate Dibasic

Na2HPO4-7H20

268.07[2][3][4][5][6]

Heptahydrate
Potassium Phosphate

_ KH2POa4 136.09[7][8][9][10]
Monobasic
Sodium Chloride NacCl 58.44[1][8][9][10]
Potassium Chloride KCI 74.55[7]

Table 2: Composition for 1 Liter of 10X PBS Solution

Reagent Molar Concentration (10X) Mass (grams)
Sodium Chloride (NacCl) 1.37 M 80.06
Potassium Chloride (KCI) 27 mM 2.01
Sodium Phosphate Dibasic
Heptahydrate 100 mM 26.81
(Na2HPO4-7H20)
Potassium Phosphate

18 mM 2.45

Monobasic (KHz2POa)

Table 3: Final Concentrations in 1X PBS Solution

Component Molar Concentration (1X)
NaCl 137 mM
KCI 2.7mM
NazHPOa 10 mM
KH2POa4 1.8 mM
Experimental Protocol
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/mm/529568
https://www.sigmaaldrich.com/JP/ja/substance/potassiumphosphatemonobasic136097778770
https://www.merckmillipore.com/HK/en/product/Potassium-Phosphate-Monobasic-Molecular-Biology-Grade-CAS-7778-77-0-Calbiochem,EMD_BIO-529568
https://www.cephamls.com/potassium-phosphate-monobasic-kh2po4/
https://pubchem.ncbi.nlm.nih.gov/compound/Monobasic-potassium-phosphate
https://www.sigmaaldrich.com/HK/zh/support/calculators-and-apps/1x-phosphate-buffered-saline
https://www.leinco.com/p/pbs-1x/
https://www.researchgate.net/post/What_defines_the_proper_concentration_of_PBS_buffer
https://www.novoprolabs.com/tools/buffer-preparations-and-recipes/phosphate-buffered-saline-pbs-1x
https://en.wikipedia.org/wiki/Phosphate-buffered_saline
https://www.leinco.com/p/pbs-1x/
https://www.researchgate.net/post/What_defines_the_proper_concentration_of_PBS_buffer
https://www.novoprolabs.com/tools/buffer-preparations-and-recipes/phosphate-buffered-saline-pbs-1x
https://www.sigmaaldrich.com/HK/zh/support/calculators-and-apps/1x-phosphate-buffered-saline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

This protocol outlines the steps for preparing a 10X PBS stock solution and its subsequent
dilution to a 1X working solution.

Materials and Equipment:

e Sodium Phosphate Dibasic Heptahydrate (Na2HPOa-7H20)
o Potassium Phosphate Monobasic (KH2POa4)

e Sodium Chloride (NaCl)

e Potassium Chloride (KCI)

« Distilled or deionized water (dH20)

o Beakers and graduated cylinders

o Magnetic stirrer and stir bar

e pH meter

» Autoclave

 Sterile storage bottles

Procedure for Preparing 1 Liter of 10X PBS Stock Solution:

» Dissolve Salts: To approximately 800 mL of dH20 in a beaker, add the following reagents
while stirring with a magnetic stirrer:

[e]

80.06 g of NaCl

o

2.01 g of KClI

[¢]

26.81 g of Na2HPOa4-7H20

[¢]

2.45 g of KH2POa

o Ensure Complete Dissolution: Continue stirring until all salts have completely dissolved.
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e Adjust Volume: Carefully add dH20 to bring the total volume to 1 liter.
 Sterilization: Sterilize the 10X PBS solution by autoclaving at 121°C for 20 minutes.
o Storage: Store the sterile 10X PBS stock solution at room temperature.

Procedure for Preparing 1X PBS Working Solution:

« Dilution: To prepare 1 liter of 1X PBS, add 100 mL of the 10X PBS stock solution to 900 mL
of sterile dH20.

e pH Verification (Optional): The pH of the 1X PBS solution should be approximately 7.4. If
necessary, the pH can be adjusted using small amounts of 1M HCI or 1M NaOH before the
final volume is reached. However, accurate weighing of the monobasic and dibasic
phosphate salts as per the protocol should yield the correct pH.

o Storage: Store the 1X PBS working solution at room temperature or at 4°C for longer-term
storage.

Visualizations

Diagram 1: PBS Preparation Workflow

Preparation of 10X PBS Stock Solution

Preparation of 1X PBS Working Solution
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A flowchart illustrating the key steps for preparing 10X and 1X PBS solutions.

Diagram 2: Phosphate Buffering System
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The equilibrium of the phosphate buffer system that maintains a stable pH in PBS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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